Cas no 73799-23-2 (1H-3-Benzazepin-7-ol, 8-bromo-2,3,4,5-tetrahydro-3-methyl-5-phenyl-, (S)-)

• Product Name: 1H-3-Benzazepin-7-ol, 8-bromo-2,3,4,5-tetrahydro-3-methyl-5-phenyl-, (S)-
• CAS No: 73799-23-2
• MF: C₁₇H₁₈BrNO
• MW: 332.234923839569
• CID: 530864
• Update Time: 2023-08-03

1H-3-Benzazepin-7-ol, 8-bromo-2,3,4,5-tetrahydro-3-methyl-5-phenyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1H-3-Benzazepin-7-ol, 8-bromo-2,3,4,5-tetrahydro-3-methyl-5-phenyl-,(S)-
• (5S)-8-bromo-3-methyl-5-phenyl-1,2,4,5-tetrahydro-3-benzazepin-7-ol
• SGM49A83B3
• 1H-3-Benzazepin-7-ol, 8-bromo-2,3,4,5-tetrahydro-3-methyl-5-phenyl-, (S)-
• Q27289201
• (5S)-8-Bromo-2,3,4,5-tetrahydro-3-methyl-5-phenyl-1H-3-benzazepin-7-ol

• Inchi： 1S/C17H18BrNO/c1-19-8-7-13-9-16(18)17(20)10-14(13)15(11-19)12-5-3-2-4-6-12/h2-6,9-10,15,20H,7-8,11H2,1H3/t15-/m0/s1
• InChI Key： XFTVOHWWEQGXLS-HNNXBMFYSA-N
• SMILES： BrC1C(=CC2=C(C=1)CCN(C)C[C@H]2C1C=CC=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 318
• Topological Polar Surface Area: 23.5